Cas no 74767-17-2 (6-methoxy-2-methylquinolin-4-yl 2-({(1E)-[4-(dimethylamino)phenyl]methylidene}amino)benzoate)

• Product name: 6-methoxy-2-methylquinolin-4-yl 2-({(1E)-[4-(dimethylamino)phenyl]methylidene}amino)benzoate
• CAS No: 74767-17-2
• MF: C₂₇H₂₅N₃O₃
• MW: 439.505706548691
• CID: 1769750
• PubChem ID: 3058238

6-methoxy-2-methylquinolin-4-yl 2-({(1E)-[4-(dimethylamino)phenyl]methylidene}amino)benzoate Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-2-methylquinolin-4-yl 2-({(1E)-[4-(dimethylamino)phenyl]methylidene}amino)benzoate
• (6-methoxy-2-methylquinolin-4-yl) 2-[[4-(dimethylamino)phenyl]methylideneamino]benzoate
• 74767-17-2
• Benzoic acid, 2-(((4-(dimethylamino)phenyl)methylene)amino)-, 6-methoxy-2-methyl-4-quinolinyl ester
• BRN 4590296

• Inchi： InChI=1S/C27H25N3O3/c1-18-15-26(23-16-21(32-4)13-14-25(23)29-18)33-27(31)22-7-5-6-8-24(22)28-17-19-9-11-20(12-10-19)30(2)3/h5-17H,1-4H3
• InChI Key： RSRFASGHSVLYDW-UHFFFAOYSA-N
• SMILES： CC1=CC(=C2C=C(C=CC2=N1)OC)OC(=O)C3=CC=CC=C3N=CC4=CC=C(C=C4)N(C)C

Computed Properties

• Exact Mass: 439.18975
• Monoisotopic Mass: 439.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 64Ų

Experimental Properties

• PSA: 64.02